3-Fluoro-2-methoxypyridine hydrochloride chemical structure
3-Fluoro-2-methoxypyridine hydrochloride chemical structure
Topic: 3-Fluoro-2-methoxypyridine hydrochloride chemical structure Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals[1][2][3]
Structural Analysis, Synthesis Strategies, and Medicinal Utility[1][2][3]
Executive Summary & Chemical Identity
3-Fluoro-2-methoxypyridine hydrochloride is a specialized pyridine derivative utilized primarily as a pharmacophore building block in medicinal chemistry.[1][2] Its value lies in the strategic placement of the fluorine atom at the C3 position adjacent to a methoxy group at C2.[2][3] This substitution pattern modulates the basicity of the pyridine nitrogen, influences metabolic stability via the fluorine effect, and serves as a versatile scaffold for nucleophilic aromatic substitutions and cross-coupling reactions.[2][3]
While the free base (CAS: 884494-69-3) is a liquid at room temperature, the hydrochloride salt is the preferred form for solid-state handling, purification, and storage, offering enhanced stability against oxidation and volatilization.[2][3]
Chemical Data Table
| Property | Specification |
| Systematic Name | 3-Fluoro-2-methoxypyridine hydrochloride |
| Parent Compound | 3-Fluoro-2-methoxypyridine (Free Base) |
| Parent CAS | 884494-69-3 |
| Molecular Formula | C₆H₆FNO[1][2][4][5] · HCl |
| Molecular Weight | 163.58 g/mol (Salt); 127.12 g/mol (Free Base) |
| Appearance | White to off-white crystalline solid (Salt); Colorless liquid (Free Base) |
| Solubility | High in water, MeOH, DMSO; Low in hexanes, Et₂O |
| Acidity (pKa) | ~0.98 (Calculated for conjugate acid of free base) |
Structural & Electronic Analysis
The chemical behavior of 3-fluoro-2-methoxypyridine hydrochloride is dictated by the interplay between the pyridine ring's electron-deficiency and the substituents' electronic effects.[1][2]
The Fluorine Effect (C3 Position)
-
Inductive Withdrawal (-I): The fluorine atom at C3 exerts a strong inductive electron-withdrawing effect.[1][2] This lowers the electron density of the pyridine ring, making it less susceptible to oxidative metabolism (e.g., by cytochrome P450 enzymes) compared to non-fluorinated analogs.[2][3]
-
Basicity Modulation: The -I effect reduces the pKa of the pyridine nitrogen, making the free base less basic than unsubstituted pyridine.[2][3] However, it remains basic enough to form a stable hydrochloride salt.[2][3]
The Methoxy Group (C2 Position)
-
Resonance Donation (+R): The oxygen atom donates electron density into the ring, partially counteracting the electron-deficiency of the pyridine core.[2][3]
-
Orthogonal Reactivity: The 2-methoxy group can act as a leaving group under harsh acidic conditions (demethylation to pyridinone) or be displaced by stronger nucleophiles in SₙAr reactions, although the 3-fluoro group provides steric protection.[1][2]
Synthesis & Manufacturing Protocols
High-purity synthesis typically follows a Nucleophilic Aromatic Substitution (SₙAr) pathway, favored for its regioselectivity and scalability.[2][3]
Primary Synthesis Route: SₙAr on 2,3-Difluoropyridine
This method exploits the differential reactivity of the halogenated positions.[2][3] The C2 position in pyridine is highly activated for nucleophilic attack due to the electron-withdrawing nitrogen atom, while the C3 position is relatively inert to SₙAr.[2][3]
Step-by-Step Protocol
-
Reagents: 2,3-Difluoropyridine (Starting Material), Sodium Methoxide (NaOMe), Methanol (MeOH).[2][3]
-
Reaction: Dissolve 2,3-difluoropyridine in anhydrous MeOH. Slowly add 1.05 equivalents of NaOMe at 0°C to control the exotherm.
-
Mechanism: The methoxide ion attacks the C2 carbon, forming a Meisenheimer complex.[3] The fluoride ion at C2 is eliminated, restoring aromaticity.[2][3]
-
Note: Regioselectivity is >95% for C2 substitution over C3 due to nitrogen activation.[2]
-
-
Workup: Quench with water, extract with Dichloromethane (DCM), and concentrate to yield the free base oil.[2][3]
Salt Formation (Hydrochlorination)
Converting the oily free base to the hydrochloride salt ensures accurate weighing and improved shelf-life.[2]
-
Dissolution: Dissolve the crude 3-fluoro-2-methoxypyridine oil in anhydrous diethyl ether or 1,4-dioxane.
-
Acidification: Bubble anhydrous HCl gas or add 4M HCl in dioxane dropwise at 0°C with vigorous stirring.
-
Precipitation: The hydrochloride salt precipitates immediately as a white solid.[2][3]
-
Isolation: Filter the solid under nitrogen (to prevent moisture absorption), wash with cold ether, and dry under vacuum over P₂O₅.[2][3]
Synthesis Workflow Diagram
Caption: Synthesis pathway via regioselective SₙAr of 2,3-difluoropyridine followed by salt formation.
Applications in Drug Discovery
The 3-fluoro-2-methoxypyridine motif is a bioisostere often used to replace phenyl or non-fluorinated pyridine rings to optimize ADME (Absorption, Distribution, Metabolism, Excretion) properties.[1][2][3]
Metabolic Stability
The C-F bond is one of the strongest in organic chemistry (~116 kcal/mol).[3] Placing fluorine at the C3 position blocks metabolic oxidation at this site, a common clearance pathway for pyridine drugs.[2][3] This "metabolic blocking" extends the half-life (
Conformational Control
The fluorine atom can induce preferred molecular conformations through:
-
Dipole-Dipole Interactions: Interaction between the C-F bond and adjacent polar groups.[2]
-
Shape: Fluorine's Van der Waals radius (1.47 Å) is slightly larger than hydrogen (1.20 Å) but smaller than a methyl group, allowing for subtle steric tuning without disrupting binding pocket fit.[3]
Application Workflow
Caption: Impact of the 3-fluoro-2-methoxypyridine scaffold on drug properties and target interaction.[1][2][4][5][6]
Handling, Stability, and Safety
As a hydrochloride salt, the compound is hygroscopic and acidic.[2][3] Strict adherence to safety protocols is required.
-
Hygroscopicity: The HCl salt will absorb atmospheric moisture, leading to hydrolysis or "gumming."[2][3] Store in a desiccator or under inert atmosphere (Argon/Nitrogen).
-
Stability: Stable under standard conditions if kept dry.[2][3] Avoid strong oxidizing agents and strong bases (which liberate the volatile free base).[3]
-
Safety Profile:
References
-
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 45079809, 2-Fluoro-3-methoxypyridine. Retrieved from [Link]
- Meanwell, N. A. (2018).Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. (Contextual grounding on fluorine effect).
Sources
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- 2. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
- 3. CN105669539A - Preparation method of 2-amino-3-fluoropyridine - Google Patents [patents.google.com]
- 4. 884494-69-3|3-Fluoro-2-methoxypyridine|BLD Pharm [bldpharm.com]
- 5. 2-Fluoro-3-methoxypyridine | C6H6FNO | CID 45079809 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. pdf.benchchem.com [pdf.benchchem.com]
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